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Compound of Interest

Compound Name: diABZI-C2-NH2

Cat. No.: B10829554

Introduction

diABZI-C2-NH2 is a potent and selective STING (Stimulator of Interferon Genes) receptor
agonist, playing a crucial role in the activation of innate immune responses.[1][2][3][4] As an
active analogue of the diABZI family of compounds, it is instrumental in research fields such as
immuno-oncology and autoimmune disorders. Accurate and consistent preparation of a
diABZI-C2-NH2 stock solution is the first critical step for reliable experimental outcomes. This
document provides a detailed protocol for the preparation, storage, and handling of diABZI-C2-
NH2 stock solutions for research applications.

Quantitative Data Summary

A summary of the key quantitative data for diABZI-C2-NH2 is presented in the table below for
easy reference.
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Parameter Value Source
Molecular Weight 721.81 g/mol [2]
Appearance Crystalline solid

Solubility in DMSO 100 mg/mL (138.54 mM)

Dimethyl sulfoxide (DMSO),
newly opened

Recommended Solvent

Storage of Solid -20°C, for up to 4 years

-20°C for 1 month; -80°C for 6

Storage of Stock Solution
months

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the STING signaling pathway initiated by diABZI-C2-NH2 and
the experimental workflow for the preparation of the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b10829554?utm_src=pdf-body-img
https://www.benchchem.com/product/b10829554?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10829554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 1. medchemexpress.com [medchemexpress.com]
e 2. glpbio.com [glpbio.com]

e 3. cenmed.com [cenmed.com]

e 4. targetmol.cn [targetmol.cn]

 To cite this document: BenchChem. [Preparation of diABZI-C2-NH2 Stock Solution: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829554#how-to-prepare-diabzi-c2-nh2-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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